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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization
of octadecane, a paraffin-based phase change material (PCM), in building energy
conservation. The information is intended to guide research and development efforts in creating
more energy-efficient building materials and systems.

Application Notes

Octadecane is a promising material for thermal energy storage in buildings due to its high
latent heat of fusion and a phase transition temperature that aligns well with human comfort
levels. Its application is primarily focused on passively regulating indoor temperatures, thereby
reducing the energy consumption of heating, ventilation, and air conditioning (HVAC) systems.

Building Envelope Integration

The most common application of octadecane is its incorporation into the building envelope,
which includes walls, roofs, and floors. By embedding octadecane within these structures, the
building's thermal mass is significantly increased. During the day, as the indoor temperature
rises, the octadecane absorbs heat and melts, preventing the space from overheating. At
night, as the temperature drops, the octadecane solidifies and releases the stored heat, thus
maintaining a more stable and comfortable indoor environment.

There are several methods for integrating octadecane into building materials:
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 Direct Impregnation: Porous materials such as fumed silica, mesoporous silica, and
molecular sieves can be impregnated with liquid octadecane. This method is cost-effective
but requires careful selection of the supporting material to prevent leakage of the molten
PCM.

o Microencapsulation: Octadecane can be encapsulated in microscopic polymer shells. These
microcapsules can then be mixed with various construction materials like concrete, plaster,
or paint. Microencapsulation provides a large surface area for heat transfer and effectively
contains the PCM, preventing leakage.

» Shape-Stabilization: Octadecane can be blended with a polymer matrix, such as high-
density polyethylene (HDPE), to create a form-stable composite. In this composite, the
polymer provides the structural integrity, while the octadecane acts as the thermal energy
storage medium.

The choice of integration method depends on the specific application, cost considerations, and
the desired thermal performance.

Smart Windows

While less common than building envelope integration, octadecane has potential applications
in thermochromic smart windows. These windows can change their optical properties in
response to temperature, helping to control the amount of solar radiation entering a building. In
a conceptual octadecane-based smart window, the PCM would be contained within a glazing
unit. When the temperature rises above octadecane's melting point, the PCM transitions from
a crystalline solid (which can be translucent or opaque to infrared radiation) to a clear liquid.
This change can be engineered to alter the window's solar heat gain coefficient (SHGC),
thereby reducing the cooling load in the summer. Further research is needed to develop
practical and efficient designs for octadecane-based smart windows.

Quantitative Data

The following tables summarize the key thermal properties and performance metrics of
octadecane and its composites as reported in various studies.

Table 1: Thermal Properties of Pure n-Octadecane
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Property Value Unit
Melting Point 28.2 °C
Latent Heat of Fusion ~244 J/g
Thermal Conductivity (Solid) ~0.41 W/(m-K)
Thermal Conductivity (Liquid) ~0.15 W/(m-K)
Density (Solid) ~814 kg/m 3
Density (Liquid) ~775 kg/m 3
Specific Heat Capacity (Solid) ~1.9 JI(g-K)
Specific Heat Capacity (Liquid) ~2.2 J/(g-K)

Table 2: Performance of Octadecane-Based Composites for Building Applications

Key Performance

Composite Material Application . Reference
Metric
Reduced indoor peak
n-octadecane/fumed o
" Building envelope temperature and [1][2]
silica
delayed heat flux.
Microencapsulated n- 59.0% reduction in
octadecane in cement  Building board temperature [31141[5]
board fluctuation.
Octadecane in Maintained a
polyethylene bubble Insulation layer comfortable 28°C for [6]
wrap 12 hours.
n_
Thermal energy Good thermal stability
octadecane/molecular - [7]
] storage and form-stability.
sieve 5A
n- Reduced temperature
Gypsum board o
octadecane/mesoporo N fluctuation in gypsum [819]
. additive
us silica board.
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Experimental Protocols

The following are detailed protocols for the characterization and performance testing of
octadecane-based materials for building energy conservation.

Protocol for Differential Scanning Calorimetry (DSC)

Objective: To determine the melting temperature and latent heat of fusion of octadecane and
its composites. This protocol is based on ASTM D3418 and 1SO 11357 standards.[10][11][12]

Materials and Equipment:

Differential Scanning Calorimeter (DSC)

Hermetically sealed aluminum pans and lids

Microbalance (£0.01 mg accuracy)

Octadecane or octadecane composite sample (5-10 mg)

Inert gas (e.g., nitrogen) for purging

Procedure:

Sample Preparation: Accurately weigh 5-10 mg of the sample into an aluminum DSC pan.

Encapsulation: Hermetically seal the pan to prevent any loss of material during heating.

Instrument Setup:
o Place the sealed sample pan and an empty reference pan into the DSC cell.

o Purge the DSC cell with nitrogen at a flow rate of 50 mL/min.

Thermal Program:

o Equilibrate the sample at a temperature at least 20°C below the expected melting point.
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o Heat the sample at a constant rate of 10°C/min to a temperature at least 20°C above the
melting point.

o Hold the sample at this temperature for 5 minutes to ensure complete melting.
o Cool the sample at a constant rate of 10°C/min to the initial temperature.
o Hold for 5 minutes.

o Heat the sample again at 10°C/min to a temperature at least 20°C above the melting point.

o Data Analysis:

o From the second heating curve, determine the onset temperature of melting, the peak
melting temperature, and the endset temperature.

o Integrate the area under the melting peak to calculate the latent heat of fusion (in J/g).

Protocol for Thermogravimetric Analysis (TGA)

Objective: To evaluate the thermal stability and decomposition temperature of octadecane and
its composites. This protocol is based on the ISO 11358 standard.[1][3][6][7]

Materials and Equipment:

Thermogravimetric Analyzer (TGA)

Ceramic or platinum sample pans

Microbalance (£0.01 mg accuracy)

Octadecane or octadecane composite sample (10-20 mg)

Inert gas (e.g., nitrogen) and an oxidizing gas (e.g., air)
Procedure:

o Sample Preparation: Place 10-20 mg of the sample into a TGA pan.
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e Instrument Setup:

o Place the sample pan in the TGA furnace.

o Purge the furnace with nitrogen at a flow rate of 50 mL/min.
e Thermal Program:

o Heat the sample from ambient temperature to 600°C at a constant heating rate of
20°C/min.

o Data Analysis:
o Plot the sample weight as a function of temperature.

o Determine the onset temperature of decomposition, which is the temperature at which

significant weight loss begins.

o Determine the temperature at which the maximum rate of weight loss occurs (the peak of
the derivative TGA curve).

Protocol for Scanning Electron Microscopy (SEM)

Objective: To observe the microstructure and morphology of octadecane composites, such as
the distribution of octadecane within a porous matrix or the integrity of microcapsule shells.

Materials and Equipment:

e Scanning Electron Microscope (SEM)

Sample stubs

Conductive adhesive tape or carbon paint

Sputter coater with a gold or gold-palladium target

Octadecane composite sample

Procedure:
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e Sample Preparation:

o Mount a small, representative piece of the composite sample onto an SEM stub using
conductive adhesive.

o For non-conductive samples, sputter-coat the surface with a thin layer of gold or gold-
palladium to prevent charging under the electron beam.

e Imaging:
o Load the prepared sample into the SEM chamber.
o Evacuate the chamber to high vacuum.
o Apply an appropriate accelerating voltage (e.g., 5-15 kV).

o Focus the electron beam on the sample surface and adjust the magnification to observe
the desired features.

o Capture images of the microstructure, paying attention to the distribution of the PCM and
the morphology of the supporting matrix or microcapsules.

Protocol for Fourier-Transform Infrared (FTIR)
Spectroscopy

Objective: To verify the chemical compatibility between octadecane and the supporting

material in a composite.
Materials and Equipment:

o Fourier-Transform Infrared (FTIR) Spectrometer with an Attenuated Total Reflectance (ATR)
accessory

o Octadecane, supporting material, and composite samples
Procedure:

e Background Spectrum: Record a background spectrum of the empty ATR crystal.
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e Sample Analysis:

o Place a small amount of the sample (pure octadecane, pure supporting material, or the
composite) onto the ATR crystal.

o Ensure good contact between the sample and the crystal.
o Record the FTIR spectrum of the sample over a range of 4000 to 400 cm™1,
e Data Analysis:

o Compare the FTIR spectrum of the composite with the spectra of the individual
components.

o The absence of new peaks or significant shifts in existing peaks in the composite's
spectrum indicates good chemical compatibility and that no chemical reactions have
occurred between the octadecane and the supporting material.[13][14][15]

Protocol for Thermal Performance Testing of PCM-
Integrated Building Components

Objective: To evaluate the effectiveness of octadecane-integrated building components (e.qg.,
wallboards, concrete blocks) in reducing heat transfer and moderating indoor temperature
fluctuations. This protocol is based on the principles of hot box testing as described in ASTM
C1363.

Materials and Equipment:
o Calibrated hot box apparatus with a climatic chamber and a metering chamber

o Test specimen (a representative section of the building component with and without
octadecane)

e Heat flux sensors
e Thermocouples

o Data acquisition system
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e Heat source (e.g., infrared lamps) to simulate solar radiation

o Cooling system to control the temperature in the climatic chamber

Procedure:

o Test Specimen Installation:

o Install the test specimen between the climatic chamber and the metering chamber of the
hot box.

o Ensure a tight seal around the specimen to prevent air leakage.

e Sensor Placement:

o Attach thermocouples to the surfaces of the test specimen on both the climatic and
metering chamber sides to measure surface temperatures.

o Place thermocouples within the chambers to measure the ambient air temperatures.

o Attach heat flux sensors to the surface of the specimen on the metering chamber side to
measure the heat flow through the component.

e Test Conditions:

o Climatic Chamber: Subject the specimen to a controlled temperature profile that simulates
a daily outdoor temperature cycle (e.g., a sinusoidal variation from a nighttime low to a
daytime high). A heat source can be used to simulate solar radiation on the exterior
surface.

o Metering Chamber: Maintain a constant indoor temperature (e.g., 22°C).

o Data Acquisition:

o Record the temperatures and heat flux data at regular intervals (e.g., every 5 minutes)
throughout the duration of the test (typically 24-48 hours).

o Data Analysis:
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o Compare the heat flux through the PCM-integrated component with that of a control
component without PCM.

o Analyze the time lag and the decrement factor (the reduction in the amplitude of the heat
flux wave) for the PCM component.

o Calculate the reduction in total heat gain/loss over the test period.

o Evaluate the ability of the PCM component to maintain a stable interior surface
temperature.

Visualizations
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